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Compound of Interest

Compound Name: Tridecanoic acid-d9

Cat. No.: B12414076 Get Quote

Disclaimer: This document provides a technical overview of the safety data for Tridecanoic
acid-d9. As a specific Safety Data Sheet (SDS) for the deuterated form, Tridecanoic acid-d9,

was not readily available, this guide has been compiled using data from the SDS of the non-

deuterated parent compound, Tridecanoic acid. Isotopic labeling with deuterium is not expected

to significantly alter the chemical's hazardous properties; however, this information should be

used as a guide and not as a direct substitute for a substance-specific SDS.

This guide is intended for researchers, scientists, and professionals in drug development who

are trained in handling chemical substances.

Hazard Identification and Classification
Tridecanoic acid is classified as an irritant. The primary hazards are associated with irritation to

the skin, eyes, and respiratory system.[1][2]

GHS Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

GHS Pictogram:
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GHS07: Exclamation mark

Signal Word:

Warning

The following diagram illustrates the logical flow of hazard identification and the corresponding

precautionary measures.

Hazard Identification Precautionary Statements (Prevention)

H315

Causes skin irritation

P264

Wash hands thoroughly after handling

 General

P280

Wear protective gloves/eye protection

 Requires

H319

Causes serious eye irritation

 General

H335

May cause respiratory irritation

P261

Avoid breathing dust

 Requires

 General

P271

Use only in a well-ventilated area

Click to download full resolution via product page

GHS Hazard and Precautionary Relationship.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Tridecanoic acid.
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Property Value

Molecular Formula C13H17D9O2 (for Tridecanoic acid-d9)

Molecular Weight 223.40 g/mol (for Tridecanoic acid-d9)

Appearance White solid

Melting Point 40-46 °C

Boiling Point 236 °C

Flash Point 113 °C

Solubility Soluble in DMSO.[3] Insoluble in water.

Toxicological Information
Detailed toxicological studies for Tridecanoic acid are not extensively available. The primary

health effects are related to its irritant properties.

Exposure Route Symptoms

Inhalation
May cause irritation of the lungs and respiratory

system.[1]

Skin Contact
Causes skin irritation, which may include itching,

scaling, and reddening.[1]

Eye Contact
Causes serious eye irritation, characterized by

redness, watering, and itching.[1]

Ingestion May cause irritation of the digestive tract.[4]

No components of this product are listed as carcinogens by IARC, NTP, or OSHA.[1]

Experimental Protocols: Safety and Handling
Personal Protective Equipment (PPE)
When handling Tridecanoic acid-d9, the following personal protective equipment should be

worn:
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Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-

approved respirator for dusts should be used.

First Aid Measures
The following protocols should be followed in case of exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Get medical attention if irritation develops.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek medical attention.[1]

Spill Response Protocol
In the event of a spill, the following workflow should be implemented to ensure safety and

proper cleanup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Y2d6M2NhbnM4MzF2cjBhdWg0cDI3ODZlcGVoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MTMxQUZfNjM4LTUzLTlfVHJpZGVjYW5vaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTYxMzFBRl82MzgtNTMtOV9UcmlkZWNhbm9pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--0b0fb5d226de2f525661b49378be4f90560895aa/MetaSci_MSI6131AF_638-53-9_Tridecanoic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Y2d6M2NhbnM4MzF2cjBhdWg0cDI3ODZlcGVoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MTMxQUZfNjM4LTUzLTlfVHJpZGVjYW5vaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTYxMzFBRl82MzgtNTMtOV9UcmlkZWNhbm9pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--0b0fb5d226de2f525661b49378be4f90560895aa/MetaSci_MSI6131AF_638-53-9_Tridecanoic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Y2d6M2NhbnM4MzF2cjBhdWg0cDI3ODZlcGVoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MTMxQUZfNjM4LTUzLTlfVHJpZGVjYW5vaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTYxMzFBRl82MzgtNTMtOV9UcmlkZWNhbm9pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--0b0fb5d226de2f525661b49378be4f90560895aa/MetaSci_MSI6131AF_638-53-9_Tridecanoic%20acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Y2d6M2NhbnM4MzF2cjBhdWg0cDI3ODZlcGVoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MTMxQUZfNjM4LTUzLTlfVHJpZGVjYW5vaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTYxMzFBRl82MzgtNTMtOV9UcmlkZWNhbm9pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--0b0fb5d226de2f525661b49378be4f90560895aa/MetaSci_MSI6131AF_638-53-9_Tridecanoic%20acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Response & Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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